Cas no 2228923-73-5 (2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one)

• Product Name: 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one
• CAS No: 2228923-73-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5985845
• PubChem ID: 165666852
• Update Time: 2025-10-31

2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one
• 2228923-73-5
• EN300-1755347
• 2-amino-1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}propan-1-one

• Inchi： 1S/C12H18N2O2/c1-8(13)12(16)9-4-5-11(15)10(6-9)7-14(2)3/h4-6,8,15H,7,13H2,1-3H3
• InChI Key： BYMCSYOWGZPJSV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C(C)N)=O)C=C1CN(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one

Comprehensive Overview of 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one (CAS No. 2228923-73-5)

The compound 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one, identified by its CAS No. 2228923-73-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of amino-propiophenone derivatives, which are increasingly studied for their potential applications in pharmaceutical research and material science. Its molecular structure features a hydroxyphenyl core substituted with a dimethylaminomethyl group and an amino-propanone moiety, making it a versatile intermediate for synthetic chemistry.

In recent years, the scientific community has shown growing interest in amino-propiophenone derivatives due to their role in drug discovery and development. Researchers are particularly intrigued by the pharmacological properties of such compounds, including their potential as enzyme inhibitors or receptor modulators. The presence of both amino and hydroxyl functional groups in CAS No. 2228923-73-5 suggests its ability to participate in hydrogen bonding, which is critical for molecular interactions in biological systems.

From a synthetic perspective, 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one serves as a valuable building block for the preparation of more complex molecules. Its multi-functional groups allow for diverse chemical transformations, such as alkylation, acylation, and condensation reactions. This adaptability makes it a sought-after compound in medicinal chemistry and organic synthesis, where tailored molecular designs are essential for achieving desired biological or physical properties.

The compound's structural uniqueness also aligns with current trends in green chemistry and sustainable synthesis. As industries and researchers prioritize environmentally friendly practices, the demand for efficient and atom-economical intermediates like CAS No. 2228923-73-5 has risen. Its potential to reduce waste and improve reaction yields positions it as a candidate for green synthetic routes in pharmaceutical manufacturing.

Another area of interest is the compound's potential role in neuropharmacology. Given the structural resemblance to certain neuroactive compounds, researchers are exploring whether 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one could influence neurotransmitter systems. While preliminary studies are ongoing, the compound's molecular scaffold offers a promising foundation for designing novel central nervous system (CNS) agents.

In addition to its pharmaceutical relevance, CAS No. 2228923-73-5 has garnered attention in material science. The hydroxyphenyl and amino groups contribute to its potential use in polymer chemistry and surface modification. For instance, it could serve as a monomer for functionalized polymers or as a ligand in catalytic systems. Such applications highlight the compound's versatility beyond traditional drug development.

For those seeking detailed spectroscopic data or synthetic protocols involving 2-amino-1-{3-(dimethylamino)methyl-4-hydroxyphenyl}propan-1-one, recent publications in peer-reviewed journals provide valuable insights. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound, ensuring its purity and structural integrity for research purposes.

As the scientific community continues to explore the applications of amino-propiophenone derivatives, CAS No. 2228923-73-5 remains a compound of significant interest. Its multi-disciplinary utility—spanning pharmaceuticals, materials, and synthetic chemistry—makes it a noteworthy subject for ongoing research and development. Future studies may uncover additional functionalities, further solidifying its role in advancing scientific innovation.